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For Researchers, Scientists, and Drug Development Professionals

Introduction
BRL-15572 is a potent and selective antagonist of the serotonin 5-HT1D receptor subtype. Its

high affinity and approximately 60-fold selectivity over the closely related 5-HT1B receptor

make it a valuable pharmacological tool for elucidating the physiological and pathological roles

of 5-HT1D receptors in the central and peripheral nervous systems.[1] This document provides

detailed application notes and protocols for the use of BRL-15572 in electrophysiological

studies, enabling researchers to investigate its effects on neuronal excitability, synaptic

transmission, and ion channel function.

The 5-HT1D receptor is a G-protein coupled receptor that primarily functions as a presynaptic

inhibitory autoreceptor and heteroreceptor, modulating the release of serotonin and other

neurotransmitters, such as glutamate.[1] By blocking the activation of these receptors, BRL-
15572 is expected to increase neurotransmitter release, thereby providing a means to study

the downstream effects of enhanced synaptic transmission.

Data Presentation
The following table summarizes the key pharmacological data for BRL-15572, which is

essential for designing and interpreting electrophysiology experiments.
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Parameter Value Species/System Reference

Binding Affinity (pKi) 7.9

Human 5-HT1D

receptors expressed

in CHO cells

[2]

Selectivity

~60-fold higher affinity

for 5-HT1D over 5-

HT1B receptors

Human receptors

expressed in CHO

cells

[2]

Functional Activity

Partial agonist in

[35S]GTPγS binding

and cAMP

accumulation assays

Recombinant human

5-HT1D receptors
[2]

pEC50 in [35S]GTPγS

assay
8.1

h5-HT1D receptors in

CHO cell membranes
[3]

pKB in cAMP assay 7.1 h5-HT1D receptors [2]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathway of the 5-HT1D receptor and a typical

experimental workflow for studying the effects of BRL-15572 using patch-clamp

electrophysiology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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